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Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Dibromothiophene-2-carbaldehyde is a halogenated heterocyclic compound frequently
utilized as a versatile building block in organic synthesis. Its thiophene core, functionalized with
both bromine atoms and an aldehyde group, makes it a valuable precursor for the synthesis of
complex molecules in medicinal chemistry and materials science. However, its chemical
reactivity and structure necessitate a thorough understanding of its potential hazards to ensure
safe handling and use in a laboratory setting. This guide provides a comprehensive overview of
the safety, hazards, and handling protocols for 4,5-Dibromothiophene-2-carbaldehyde (CAS
No: 38071-22-6).[1][2]

Section 1: GHS Hazard Identification and
Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards associated with chemical

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1584770?utm_src=pdf-interest
https://www.benchchem.com/product/b1584770?utm_src=pdf-body
https://www.benchchem.com/product/b1584770?utm_src=pdf-body
https://www.benchchem.com/product/b1584770?utm_src=pdf-body
https://www.benchchem.com/product/b1584770?utm_src=pdf-body
https://www.fishersci.be/store/msds?partNumber=11458657&productDescription%3D4%2C5-DIBROMOTHIOPHENE-2-CARBOXALDEHYDE%2C+98%25%2C5G&countryCode=BE&language=en
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=10622&ExtHyperLink=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

substances. For 4,5-Dibromothiophene-2-carbaldehyde, the classification indicates
moderate but significant health risks that demand careful management.

The compound is assigned the "Warning" signal word.[1][3] This signifies that while the
substance is hazardous, the risks are less severe than those associated with compounds
assigned the "Danger"” signal word. The identified hazards are specific to irritation of the skin,
eyes, and respiratory system.[1][3]

Table 1: GHS Hazard Classification

GHS Classification Hazard Code Hazard Statement

Skin Irritation, Category 2 H315 Causes skin irritation.[1][3]

Causes serious eye irritation.

Eye Irritation, Category 2 H319
[11[3]

| Specific Target Organ Toxicity - Single Exposure, Category 3 (Respiratory System) | H335 |
May cause respiratory irritation.[1][3] |

Expert Insight: The causality behind these classifications lies in the chemical nature of the
compound. The aldehyde group can be reactive, and the overall electrophilic nature of the
aromatic ring, enhanced by the two bromine atoms, can lead to interactions with biological
macromolecules in the skin, eyes, and mucous membranes of the respiratory tract, triggering
an irritation response. Researchers should not underestimate these "warning” level hazards, as
repeated or significant exposure can lead to chronic issues or severe discomfort.

Section 2: Toxicological Profile

The primary toxicological concerns for 4,5-Dibromothiophene-2-carbaldehyde are its irritant
properties upon direct contact.

e Routes of Exposure: The main routes of occupational exposure are inhalation of the powder,
direct skin contact, and eye contact.[4] Ingestion is less likely in a controlled lab setting but
remains a potential route of exposure.[4]
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» Skin Irritation: Direct contact with the solid powder or solutions containing the compound can
cause redness, itching, and inflammation.[1][3] It is classified as hazardous in case of skin
contact (irritant, permeator).[4]

o Eye Irritation: The compound is a serious eye irritant.[1][3] Contact can cause significant
pain, redness, and watering of the eyes. Prolonged contact without immediate and thorough
rinsing could lead to more severe eye damage.

o Respiratory Irritation: Inhalation of airborne dust can irritate the mucous membranes and
upper respiratory tract, leading to coughing and shortness of breath.[1][3]

 Ingestion: While specific oral toxicity data (LD50) for this compound is not readily available in
the provided search results, ingestion may cause irritation of the digestive tract.[4] For
related brominated thiophene compounds, oral toxicity is a noted hazard, warranting caution.

[5]16]

It is crucial to note that the toxicological properties of this specific compound have not been
fully investigated.[7] Therefore, it should be handled with the assumption that it may have other,
as-yet-unidentified, adverse health effects.

Section 3: Safe Handling and Engineering Controls

A multi-layered approach combining engineering controls, administrative procedures, and
personal protective equipment is essential for safely handling 4,5-Dibromothiophene-2-
carbaldehyde.

Engineering Controls

o Ventilation: All handling of the solid powder, including weighing and transfers, must be
performed in a certified chemical fume hood to prevent inhalation of dust.[3] The laboratory
should have adequate general ventilation to keep airborne concentrations of vapors or dusts
low.[4]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and
proximal to the workstation where the chemical is handled.[4][7]

Detailed Handling Protocol
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Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Clear
the workspace of any unnecessary items. Assemble all necessary equipment, including
spatulas, weigh boats, and reaction vessels, inside the hood.

Weighing: Tare the balance with a clean weigh boat. Carefully transfer the desired amount of
4,5-Dibromothiophene-2-carbaldehyde from its storage container to the weigh boat using
a clean spatula. Avoid creating dust by performing transfers slowly and deliberately.

Transfer: Promptly transfer the weighed solid to the reaction vessel. If dissolving in a solvent,
add the solvent to the solid within the fume hood.

Post-Handling: Tightly cap the storage container. Decontaminate the spatula and weigh boat
or dispose of them as hazardous waste according to institutional protocols. Wipe down the
work surface inside the fume hood with an appropriate solvent and cleaning material. Wash
hands thoroughly after handling is complete.
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Section 4: Personal Protective Equipment (PPE)

The use of appropriate PPE is the final barrier of protection and is mandatory when handling
this compound.

Table 2: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Tightly fitting safety

goggles or safety glasses . .
e ) Protects against airborne
with side-shields .
Eye/Face . dust particles and
conforming to EN166 (EU)

or NIOSH (US) standards.
[31[5]

accidental splashes.

) ) Prevents skin contact and
Chemical-resistant gloves o
o irritation. Use proper glove
Hand (e.g., nitrile). Gloves must be ] ]
) ) removal technique to avoid
inspected prior to use.[8] o _
contaminating skin.[8]

A laboratory coat. For larger )
N o ) Protects skin and personal
Body guantities, consider impervious

) clothing from contamination.
clothing.[3][4]

| Respiratory | Not required under normal conditions if handled within a functioning fume hood.
[4] If a fume hood is unavailable or exposure limits may be exceeded, a NIOSH/MSHA
approved respirator with a particulate filter is necessary.[5] | Prevents respiratory tract irritation
from dust inhalation. |

Section 5: Emergency Procedures

Rapid and correct response to an exposure or spill is critical.

First Aid Measures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[9] Remove contact lenses if present and easy to do.[3] Seek immediate medical
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attention.[9]

o Skin Contact: Take off contaminated clothing immediately.[3] Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical
attention.[9]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If the person is
not breathing, provide artificial respiration. Seek medical attention if symptoms occur.[3][9]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce
vomiting.[3][4] Never give anything by mouth to an unconscious person.[3][4] Seek medical
attention.[9]
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Spill Response

o Small Spills: Evacuate unnecessary personnel. Wearing appropriate PPE, carefully sweep
up the solid material, avoiding dust formation.[5] Collect the material in a suitable, closed
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container for disposal.[5]

o Large Spills: Evacuate the area immediately. Prevent further leakage if it is safe to do so0.[3]
Do not let the chemical enter drains.[3] Contact institutional emergency response personnel.

Section 6: Storage and Disposal

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][3] Keep
away from incompatible materials such as strong oxidizing agents.[4][7]

» Disposal: Waste must be disposed of in accordance with federal, state, and local
environmental control regulations.[4] Waste codes should be assigned by the user based on
the application for which the product was used.[1]

Section 7: Physical and Chemical Properties

Table 3: Key Physical and Chemical Properties

Property Value Source
CAS Number 38071-22-6 [1]
Molecular Formula CsH2Br20S [1]
Molecular Weight 269.94 g/mol [1]

Off-white to light beige
Appearance _ [3]
crystalline powder

Melting Point 79°C [3]

| Boiling Point | 306.1°C at 760 mmHg |[3] |

Conclusion

4,5-Dibromothiophene-2-carbaldehyde is a valuable reagent whose hazards are well-defined
and manageable through the consistent application of standard laboratory safety protocols. The
primary risks are irritation to the skin, eyes, and respiratory system. By adhering to the

guidelines outlined in this document—utilizing proper engineering controls, wearing appropriate
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personal protective equipment, and being prepared for emergency situations—researchers can
safely harness the synthetic utility of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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